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Compound of Interest

(4-Bromophenoxy)(tert-
Compound Name:
butyl)dimethylsilane

Cat. No.: B016469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of (4-
Bromophenoxy)(tert-butyl)dimethylsilane, a versatile silyl ether commonly employed in
organic synthesis as a protecting group for phenols. The information presented herein is
intended to support research and development activities by providing key data and
experimental context.

Core Physical and Chemical Data

(4-Bromophenoxy)(tert-butyl)dimethylsilane is a colorless to light yellow liquid at room
temperature.[1] Key identifiers for this compound are provided in the table below.
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Identifier Value

CAS Number 67963-68-2[2][3][4]

Molecular Formula C12H19BrOSI[1][5][6]

Molecular Weight 287.27 g/mol [2][3][4]

IUPAC Name (4-bromophenoxy)-tert-butyl-dimethylsilane[1][5]
InChl Key DLGZGLKSNRKLSM-UHFFFAOYSA-N[2][3]

CC(C)(C)--INVALID-LINK--(C)Oclcce(Br)ccl[2]
[3]

SMILES

Quantitative Physical Properties

A summary of the key quantitative physical properties of (4-Bromophenoxy)(tert-
butyl)dimethylsilane is presented in the following table. These values are critical for handling,
reaction setup, and purification of the compound.

Property Value Conditions
Boiling Point 137 °C[2][3][4] at 25 mmHg
Density 1.174 g/mL[2][3][4] at 25 °C
Refractive Index (n20/D) 1.511[2][3][4] at 20 °C
Flash Point 12 °C (53.6 °F)[2][3] Closed Cup

Clear colorless to light yellow

Appearance
PP liquid[1]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties listed above. These protocols are standard for liquid organic
compounds and are provided as a reference for laboratory practice.
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Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of small quantities of
liquid is the capillary method using a Thiele tube or a similar heating apparatus.

Materials:

e Thiele tube or other suitable heating bath (e.g., oil bath)

e Thermometer

o Capillary tube (sealed at one end)

o Small test tube (e.g., fusion tube)

o Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane
e Heat source (e.g., Bunsen burner or heating mantle)

e Stand and clamps

Procedure:

A small amount of (4-Bromophenoxy)(tert-butyl)dimethylsilane is placed into the small
test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is securely attached to a thermometer.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil
or silicone oil).

e The apparatus is heated slowly and uniformly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.
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e The temperature at which a rapid and continuous stream of bubbles is observed is noted.
This temperature is the boiling point of the liquid.

Determination of Density (Pychometer Method)

The density of a liquid is its mass per unit volume. A precise method for determining the density
of a liquid is by using a pycnometer or a volumetric flask.

Materials:

Pycnometer or a small volumetric flask with a stopper

Analytical balance

Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane

Distilled water (for calibration)

Thermometer

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is filled with distilled water of a known temperature and weighed again to
determine the mass of the water. The volume of the pycnometer can be calculated using the
known density of water at that temperature.

e The pycnometer is emptied, dried thoroughly, and then filled with the sample of (4-
Bromophenoxy)(tert-butyl)dimethylsilane at the same temperature.

o The pycnometer filled with the sample is weighed.

e The density of the sample is calculated by dividing the mass of the sample by the volume of
the pycnometer.
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Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify a
substance and assess its purity.

Materials:

e Abbe refractometer

o Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane
o Dropper or pipette

o Soft tissue paper

e Solvent for cleaning (e.g., ethanol or acetone)

o Constant temperature water circulator (to maintain 20 °C)

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent,
then allowed to dry completely.

o Afew drops of the (4-Bromophenoxy)(tert-butyl)dimethylsilane sample are placed on the
surface of the lower prism using a clean dropper.

e The prisms are closed and clamped together.

e The light source is adjusted to illuminate the prisms.

» While looking through the eyepiece, the coarse and fine adjustment knobs are turned until
the boundary line between the light and dark fields is sharp and centered in the crosshairs.

e The refractive index is read directly from the instrument's scale. The temperature should be
maintained at 20 °C for the n20/D value.
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Synthesis Workflow

(4-Bromophenoxy)(tert-butyl)dimethylsilane is typically synthesized by the silylation of 4-
bromophenol. This reaction involves the protection of the phenolic hydroxyl group with a tert-
butyldimethylsilyl (TBDMS) group. A general workflow for this synthesis is depicted below.

Reactants
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Click to download full resolution via product page

Caption: Synthesis workflow for (4-Bromophenoxy)(tert-butyl)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/pdf/Application_Note_Step_by_Step_Procedure_for_the_Silylation_of_4_Bromophenol.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b016469#what-are-the-physical-properties-of-4-bromophenoxy-tert-butyl-dimethylsilane
https://www.benchchem.com/product/b016469#what-are-the-physical-properties-of-4-bromophenoxy-tert-butyl-dimethylsilane
https://www.benchchem.com/product/b016469#what-are-the-physical-properties-of-4-bromophenoxy-tert-butyl-dimethylsilane
https://www.benchchem.com/product/b016469#what-are-the-physical-properties-of-4-bromophenoxy-tert-butyl-dimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

